4-(2,3-Difluorophenoxy)butane-1-thiol

• IUPAC Name: 4-(2,3-difluorophenoxy)butane-1-thiol
• InChI: InChI=1S/C10H12F2OS/c11-8-4-3-5-9(10(8)12)13-6-1-2-7-14/h3-5,14H,1-2,6-7H2
• InChI Key: FCLIROFZEASULV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)F)OCCCCS
• Molecular Formula: C10H12F2OS
• Molecular Weight: 218.27 g/mol

Description

4-(2,3-Difluorophenoxy)butane-1-thiol (CAS: 1443328-59-3) is a fluorinated organic compound featuring a butane-thiol chain linked to a 2,3-difluorophenoxy group.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Position Variations

4-(2,6-Difluorophenoxy)-6-(trifluoromethyl)pyrimidin-2-amine

• Structure: A pyrimidine core with a 2,6-difluorophenoxy group and a trifluoromethyl substituent.
• Key Differences: Fluorine positions on the phenoxy ring (2,6 vs. 2,3) alter steric and electronic effects. The 2,6-substitution pattern reduces steric hindrance compared to 2,3-difluoro derivatives. The trifluoromethyl group increases electronegativity and lipophilicity, enhancing receptor binding affinity.
• Application : Potentiates the HMRGX1 receptor for pain treatment .

1-(3,4-Difluorophenyl)butan-2-one (CAS: 1443326-90-6)

• Structure : A ketone group at C2 of a butane chain attached to a 3,4-difluorophenyl ring.
• Key Differences :
  • Replacement of the thiol (-SH) with a ketone (-C=O) reduces nucleophilicity, improving stability.
  • Fluorine at C3 and C4 positions may influence ring electronics differently than 2,3-substitution.

Functional Group Variations

3-n-Butoxy-4,5-difluorobenzoic Acid (CAS: 1443346-59-5)

• Structure : A benzoic acid derivative with 4,5-difluoro substitution and a butoxy chain.
• Key Differences: Carboxylic acid (-COOH) group introduces acidity (pKa ~4-5), contrasting with the neutral thiol.
• Application: Potential use in polymer or agrochemical synthesis .

4-Fluoro-1-butanol (CAS: 372-93-0)

• Structure : A primary alcohol with a terminal fluorine on a butane chain.
• Alcohol (-OH) group offers lower reactivity compared to thiols but higher polarity.
• Hazard : Classified as flammable and irritant (GHS-US) .

Data Table: Structural and Functional Comparison

Compound Name	CAS Number	Fluorine Positions	Functional Group	Key Properties/Applications	Reference
4-(2,3-Difluorophenoxy)butane-1-thiol	1443328-59-3	2,3-difluoro	Thiol (-SH)	Discontinued; intermediate
4-(2,6-Difluorophenoxy)-6-(trifluoromethyl)pyrimidin-2-amine	N/A	2,6-difluoro	Amine (-NH₂)	HMRGX1 receptor potentiation
1-(3,4-Difluorophenyl)butan-2-one	1443326-90-6	3,4-difluoro	Ketone (-C=O)	Discontinued
3-n-Butoxy-4,5-difluorobenzoic acid	1443346-59-5	4,5-difluoro	Carboxylic acid	Synthetic intermediate
4-Fluoro-1-butanol	372-93-0	Terminal fluorine	Alcohol (-OH)	Flammable; irritant

Research Findings and Implications

• Reactivity: Thiol-containing compounds like 4-(2,3-Difluorophenoxy)butane-1-thiol are more reactive than alcohols or ethers due to the -SH group’s nucleophilicity, but this also compromises stability .
• Therapeutic Potential: While 2,6-difluoro derivatives show promise in receptor modulation, the discontinued status of 4-(2,3-Difluorophenoxy)butane-1-thiol suggests challenges in pharmacokinetics or toxicity .